Cas no 923242-51-7 (2-(3-Methylbutyl)amino-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(3-Methylbutyl)amino-1,3-thiazole-4-carboxylic acid
• CAS No: 923242-51-7
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD06655232
• CID: 4719844
• PubChem ID: 2554486
• Update Time: 2024-03-01

2-(3-Methylbutyl)amino-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methylbutyl)amino]-1,3-thiazole-4-carboxylic acid
• 2-(3-methylbutylamino)-1,3-thiazole-4-carboxylic Acid
• STL469114
• 2-(isopentylamino)-1,3-thiazole-4-carboxylic acid
• 4-thiazolecarboxylic acid, 2-[(3-methylbutyl)amino]-
• 2-(3-Methylbutyl)amino-1,3-thiazole-4-carboxylic acid

• MDL： MFCD06655232
• Inchi： 1S/C9H14N2O2S/c1-6(2)3-4-10-9-11-7(5-14-9)8(12)13/h5-6H,3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： GOEMYPKFFVJIST-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NCCC(C)C

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives